Cas no 216955-55-4 (2-{Amino(imino)methylamino}-4-methyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-{Amino(imino)methylamino}-4-methyl-1,3-thiazole-5-carboxylic acid
• CAS No: 216955-55-4
• MF: C₆H₈N₄O₂S
• MW: 200.218318939209
• MDL: MFCD22374974
• CID: 243367
• PubChem ID: 15858668
• Update Time: 2025-10-31

2-{Amino(imino)methylamino}-4-methyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylicacid, 2-[(aminoiminomethyl)amino]-4-methyl-
• 5-Thiazolecarboxylicacid,2-[(aminoiminomethyl)amino]-4-methyl-(9CI)
• 2-(hydrazinylmethylideneamino)-4-methyl-1,3-thiazole-5-carboxylic acid
• 2-{[Amino(imino)methyl]amino}-4-methyl-1,3-thiazole-5-carboxylic acid
• AKOS015866790
• CS-0336414
• 2-guanidino-4-methylthiazole-5-carboxylicacid
• SCHEMBL5735532
• 2-Carbamimidamido-4-methyl-1,3-thiazole-5-carboxylic acid
• 2-guanidino-4-methylthiazole-5-carboxylic acid
• OJOGDTMEXJQOQA-UHFFFAOYSA-N
• 2-(diaminomethylideneamino)-4-methyl-1,3-thiazole-5-carboxylic acid
• 2-([Amino(imino)methyl]amino)-4-methyl-1,3-thiazole-5-carboxylic acid
• MFCD22374974
• 2-guanidino-4-methyl-thiazole-5-carboxylic acid
• 216955-55-4
• A911303
• LS-06872
• 2-{Amino(imino)methylamino}-4-methyl-1,3-thiazole-5-carboxylic acid

• MDL： MFCD22374974
• Inchi： 1S/C6H8N4O2S/c1-2-3(4(11)12)13-6(9-2)10-5(7)8/h1H3,(H,11,12)(H4,7,8,9,10)
• InChI Key： OJOGDTMEXJQOQA-UHFFFAOYSA-N
• SMILES： S1C(/N=C(\N)/N)=NC(C)=C1C(=O)O

Computed Properties

• Exact Mass: 200.03694
• Monoisotopic Mass: 200.03679668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 143Ų

Experimental Properties

• PSA: 100.6

Additional information on 2-{Amino(imino)methylamino}-4-methyl-1,3-thiazole-5-carboxylic acid

Introduction to 2-{Amino(imino)methylamino}-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 216955-55-4)

2-{Amino(imino)methylamino}-4-methyl-1,3-thiazole-5-carboxylic acid, identified by its CAS number 216955-55-4, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The unique structural features of 2-{Amino(imino)methylamino}-4-methyl-1,3-thiazole-5-carboxylic acid, particularly its amino(imino)methylamino substituent, make it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The chemical structure of this compound consists of a thiazole core substituted with a 4-methyl group at the 4-position and a 5-carboxylic acid moiety at the 5-position. The presence of the amino(imino)methylamino group at the 2-position introduces a high degree of functional complexity, which can be exploited for various chemical transformations and biological interactions. This particular arrangement of functional groups suggests potential roles in modulating enzyme activity, interacting with biological targets, and serving as a scaffold for the development of novel therapeutic agents.

In recent years, there has been growing interest in thiazole derivatives due to their demonstrated efficacy in treating a wide range of diseases, including infectious diseases, cancer, and inflammatory conditions. The amino(imino)methylamino functional group is particularly noteworthy as it can participate in hydrogen bonding, coordinate with metal ions, and engage in hydrophobic interactions, making it a versatile moiety for designing molecules with specific binding properties. This feature has been leveraged in the development of small-molecule inhibitors and activators targeting various protein receptors and enzymes.

One of the most compelling aspects of 2-{Amino(imino)methylamino}-4-methyl-1,3-thiazole-5-carboxylic acid is its potential as a building block for more complex pharmacophores. The carboxylic acid group at the 5-position can be readily modified through esterification, amidation, or other derivatization reactions to enhance solubility, stability, or bioavailability. Similarly, the amino(imino)methylamino group offers multiple sites for further functionalization, allowing chemists to tailor the molecule’s properties to specific biological needs. These attributes make it an attractive candidate for structure-based drug design and high-throughput screening campaigns.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their ability to mimic natural product scaffolds and exhibit unique pharmacological profiles. Thiazole derivatives, in particular, have shown promise in several therapeutic areas. For instance, certain thiazole-based compounds have been investigated for their antimicrobial properties, with some demonstrating efficacy against resistant bacterial strains. Additionally, thiazole derivatives have been explored as antiviral agents, particularly those targeting viral proteases or polymerases.

The 2-{Amino(imino)methylamino}-4-methyl-1,3-thiazole-5-carboxylic acid molecule may be synthesized through multi-step organic reactions that involve cyclization of appropriate precursors followed by functional group manipulations. The synthesis could potentially involve condensation reactions to form the thiazole ring and subsequent modifications to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, facilitating their use in both academic research and industrial applications.

The pharmacological potential of this compound is further underscored by its ability to interact with biological targets through multiple mechanisms. The amino(imino)methylamino group can serve as a hydrogen bond acceptor or donor, while the carboxylic acid moiety can participate in ionic interactions or form coordination complexes with metal ions. These interactions are critical for modulating enzyme activity and receptor binding affinity. For example, compounds with similar structural motifs have been reported to inhibit kinases or phosphodiesterases by binding to their active sites and disrupting normal catalytic cycles.

In conclusion,2-{Amino(imino)methylamino}-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 216955-55-4) represents a structurally fascinating compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new biological activities and synthetic strategies for heterocyclic compounds,2-{Amino(imino)methylamino}-4-methyl-1,3-thiazole-5-carboxylic acid is likely to play an important role in future drug discovery efforts.